Cas no 1227562-35-7 (2-Bromomethyl-5-fluoro-3-(3-fluorophenyl)pyridine)

• Product Name: 2-Bromomethyl-5-fluoro-3-(3-fluorophenyl)pyridine
• CAS No: 1227562-35-7
• MF: C₁₂H₈BrF₂N
• MW: 284.099429130554
• CID: 4925287
• Update Time: 2025-06-28

2-Bromomethyl-5-fluoro-3-(3-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromomethyl-5-fluoro-3-(3-fluorophenyl)pyridine
• 2-Bromomethyl-5-fluoro-3-(3-fluorophenyl)pyridine

• Inchi： 1S/C12H8BrF2N/c13-6-12-11(5-10(15)7-16-12)8-2-1-3-9(14)4-8/h1-5,7H,6H2
• InChI Key： YYUJAJIJLUYDJR-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=CN=1)F)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromomethyl-5-fluoro-3-(3-fluorophenyl)pyridine

Introduction to 2-Bromomethyl-5-fluoro-3-(3-fluorophenyl)pyridine (CAS No. 1227562-35-7)

2-Bromomethyl-5-fluoro-3-(3-fluorophenyl)pyridine (CAS No. 1227562-35-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, a fluorine atom at the 5-position of the pyridine ring, and a 3-fluorophenyl substituent. These functionalities endow the molecule with a range of potential applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-Bromomethyl-5-fluoro-3-(3-fluorophenyl)pyridine is of particular interest due to its ability to serve as a building block for more complex molecules. The bromomethyl group can undergo various chemical transformations, such as nucleophilic substitution reactions, which are crucial for the synthesis of diverse derivatives. Additionally, the presence of fluorine atoms imparts unique electronic and steric properties to the molecule, making it an attractive candidate for drug design and optimization.

Recent studies have highlighted the potential of 2-Bromomethyl-5-fluoro-3-(3-fluorophenyl)pyridine in the development of new pharmaceuticals. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in various diseases. These inhibitors have shown promising results in preclinical studies, suggesting their potential for further development into therapeutic agents.

In the context of medicinal chemistry, 2-Bromomethyl-5-fluoro-3-(3-fluorophenyl)pyridine has been explored for its ability to modulate biological targets such as kinases and G protein-coupled receptors (GPCRs). Kinases are enzymes that play critical roles in cellular signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. GPCRs, on the other hand, are a large family of membrane receptors that mediate numerous physiological processes and are targets for a significant proportion of approved drugs.

The synthetic accessibility and functional versatility of 2-Bromomethyl-5-fluoro-3-(3-fluorophenyl)pyridine make it an ideal starting point for structure-activity relationship (SAR) studies. By systematically modifying the structure of this compound, researchers can gain insights into how specific functional groups influence biological activity. This information is invaluable for optimizing lead compounds and advancing them through the drug discovery pipeline.

Beyond its applications in drug discovery, 2-Bromomethyl-5-fluoro-3-(3-fluorophenyl)pyridine has also been investigated for its use in materials science and other interdisciplinary fields. The unique electronic properties conferred by the fluorine atoms make this compound suitable for applications in organic electronics and photovoltaic materials. Additionally, its ability to undergo selective chemical transformations opens up possibilities for developing new materials with tailored properties.

In conclusion, 2-Bromomethyl-5-fluoro-3-(3-fluorophenyl)pyridine (CAS No. 1227562-35-7) is a multifaceted compound with significant potential across various scientific disciplines. Its structural features and chemical reactivity make it an attractive candidate for drug discovery and materials science applications. Ongoing research continues to uncover new avenues for its use, further solidifying its importance in modern scientific endeavors.